1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C9H10N4OS/c1-2-13-5-3-7(12-13)8(14)11-9-10-4-6-15-9/h3-6H,2H2,1H3,(H,10,11,14)
• InChI Key: QWKVGWBESAZKOE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=NC=CS2
• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol

Description

1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide, also known as ETZ, is a synthetic compound that has gained attention in the scientific community for its potential use as a pharmacological tool. This molecule has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of interest to researchers. In

Mechanism of Action

The mechanism of action of 1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to involve the modulation of GABA receptors and ion channels. This compound has been shown to enhance the activity of GABA receptors, which can lead to increased inhibition of neuronal activity. This molecule has also been shown to inhibit the activity of ion channels, which can lead to decreased cell proliferation in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of GABA receptors, inhibition of ion channels, and decreased cell proliferation in cancer cells. This molecule has also been shown to have anxiolytic and anticonvulsant effects in animal models, and may have potential therapeutic applications for anxiety disorders and epilepsy.

Advantages and Limitations for Lab Experiments

1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide has several advantages for use in lab experiments, including its high purity and well-characterized synthesis method. This molecule is also relatively stable and can be stored for long periods of time. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment and expertise for handling and analysis.

Future Directions

There are several future directions for research on 1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide, including further investigation of its mechanism of action and potential therapeutic applications. This molecule may have potential for the treatment of anxiety disorders, epilepsy, and cancer, and further studies are needed to explore these possibilities. Additionally, the development of new synthetic methods for this compound may lead to improved yield and purity, and the optimization of its pharmacokinetic properties may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide involves the reaction of 2-aminothiazole with ethyl isocyanate, followed by cyclization with 1,3-dicarbonyl compounds. This method has been optimized for high yield and purity, and the resulting product has been characterized by various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

1-ethyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide has been used in a variety of scientific research applications, including as a tool for studying the role of GABA receptors in the brain. This molecule has been shown to modulate the activity of GABA receptors, which are important for regulating neuronal excitability. This compound has also been used as a tool for studying the role of ion channels in cancer cells, and as a potential therapeutic agent for various diseases.